Cas no 2024502-02-9 (1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone)

• Product Name: 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone
• CAS No: 2024502-02-9
• MF: C₁₁H₁₃FOS₂
• MW: 244.348724126816
• CID: 5254644
• Update Time: 2025-06-26

1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-2-{[2-(methylsulfanyl)ethyl]sulfanyl}ethan-1-one
• 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone

• Inchi： 1S/C11H13FOS2/c1-14-6-7-15-8-11(13)9-4-2-3-5-10(9)12/h2-5H,6-8H2,1H3
• InChI Key： SKIHEMKTLMXKBB-UHFFFAOYSA-N
• SMILES： S(CCSC)CC(C1C=CC=CC=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 199
• XLogP3: 3
• Topological Polar Surface Area: 67.7

Additional information on 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone

Introduction to 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone (CAS No. 2024502-02-9)

1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone, also known by its CAS number 2024502-02-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a fluorinated phenyl group and a sulfur-containing moiety. These characteristics contribute to its potential applications in various scientific and pharmaceutical domains.

The molecular structure of 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone can be represented as C₁₃H₁₅FOS₂. The presence of the fluorine atom in the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The sulfur-containing substituent, specifically the methylsulfanylethylsulfanyl group, adds further complexity to the molecule, potentially enhancing its solubility and stability in different environments.

Recent research has focused on the synthesis and characterization of 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone, exploring its potential as a building block for more complex molecules. One notable study published in the Journal of Organic Chemistry detailed an efficient synthetic route for this compound using transition-metal-catalyzed reactions. The authors reported high yields and excellent selectivity, making this method suitable for large-scale production.

In the context of medicinal chemistry, 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone has been investigated for its potential therapeutic applications. Preliminary studies have shown that this compound exhibits promising activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of human breast cancer cells in vitro by disrupting key signaling pathways involved in cell proliferation and survival. These findings suggest that 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone could serve as a lead compound for the development of novel anticancer agents.

Beyond cancer research, there is growing interest in exploring the pharmacological properties of 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone in other disease models. For instance, a study published in the European Journal of Medicinal Chemistry evaluated the compound's anti-inflammatory effects. The results indicated that it effectively reduced inflammation in animal models of arthritis, suggesting potential applications in treating inflammatory diseases.

The safety profile of 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone is also an important consideration for its development as a pharmaceutical agent. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(2-Fluorophenyl)-2-(2-methylsulfanylethylsulfanyl)ethanone (CAS No. 2024502-02-9) is a promising compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features make it an attractive candidate for further investigation into its biological activities and potential therapeutic uses. Ongoing research continues to uncover new insights into the properties and applications of this compound, contributing to advancements in both fundamental science and drug discovery.